molecular formula C51H102O3Si3 B14531831 [Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] CAS No. 62511-94-8

[Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane]

Cat. No.: B14531831
CAS No.: 62511-94-8
M. Wt: 847.6 g/mol
InChI Key: AKGFMTOKTIHADV-UHFFFAOYSA-N
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Description

[Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] is a complex organosilicon compound with a molecular formula of C51H102O3Si3 This compound features a benzene ring substituted with three oxy groups, each linked to a diheptyl(methyl)silane moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] typically involves the reaction of benzene-1,3,5-triol with diheptyl(methyl)silane under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a Lewis acid, to facilitate the formation of the desired product. The reaction conditions, including temperature, solvent, and reaction time, are optimized to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve a multi-step process, starting with the preparation of intermediate compounds, followed by their subsequent reaction to form the final product. The process is designed to be efficient and scalable, ensuring consistent quality and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions

[Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding silanol derivatives.

    Reduction: Reduction reactions can convert the compound into different silane derivatives.

    Substitution: The oxy groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield silanol derivatives, while substitution reactions can produce a wide range of functionalized silanes.

Scientific Research Applications

[Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] has several scientific research applications, including:

    Chemistry: Used as a precursor for the synthesis of other organosilicon compounds.

    Biology: Investigated for its potential use in drug delivery systems due to its unique structural properties.

    Medicine: Explored for its potential therapeutic applications, including as a component in novel drug formulations.

    Industry: Utilized in the production of advanced materials, such as coatings and adhesives, due to its chemical stability and versatility.

Mechanism of Action

The mechanism of action of [Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to interact with various biological molecules, potentially modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

[Benzene-1,3,5-triyltris(oxy)]tris[diheptyl(methyl)silane] is unique due to its specific combination of a benzene ring with oxy groups and diheptyl(methyl)silane moieties. This unique structure imparts distinct chemical and physical properties, making it valuable for various scientific and industrial applications.

Properties

CAS No.

62511-94-8

Molecular Formula

C51H102O3Si3

Molecular Weight

847.6 g/mol

IUPAC Name

[3,5-bis[[diheptyl(methyl)silyl]oxy]phenoxy]-diheptyl-methylsilane

InChI

InChI=1S/C51H102O3Si3/c1-10-16-22-28-34-40-55(7,41-35-29-23-17-11-2)52-49-46-50(53-56(8,42-36-30-24-18-12-3)43-37-31-25-19-13-4)48-51(47-49)54-57(9,44-38-32-26-20-14-5)45-39-33-27-21-15-6/h46-48H,10-45H2,1-9H3

InChI Key

AKGFMTOKTIHADV-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC[Si](C)(CCCCCCC)OC1=CC(=CC(=C1)O[Si](C)(CCCCCCC)CCCCCCC)O[Si](C)(CCCCCCC)CCCCCCC

Origin of Product

United States

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